Cas no 1897342-52-7 (1-[3-bromo-2-hydroxy-5-(trifluoromethyl)phenyl]ethanone)

• Product Name: 1-[3-bromo-2-hydroxy-5-(trifluoromethyl)phenyl]ethanone
• CAS No: 1897342-52-7
• MF: C₉H₆BrF₃O₂
• MW: 283.041952610016
• CID: 5152990
• PubChem ID: 117454765
• Update Time: 2026-03-03

1-[3-bromo-2-hydroxy-5-(trifluoromethyl)phenyl]ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[3-bromo-2-hydroxy-5-(trifluoromethyl)phenyl]ethanone
• PS-20837
• SY324310
• MFCD34622294
• 1897342-52-7
• 1-(3-Bromo-2-hydroxy-5-(trifluoromethyl)phenyl)ethan-1-one
• F89994
• SCHEMBL23887001
• 3 inverted exclamation mark -Bromo-2 inverted exclamation mark -hydroxy-5 inverted exclamation mark -(trifluoromethyl)acetophenone

• Inchi： 1S/C9H6BrF3O2/c1-4(14)6-2-5(9(11,12)13)3-7(10)8(6)15/h2-3,15H,1H3
• InChI Key： ZKFICJCYSNXPBB-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC(C(F)(F)F)=CC(Br)=C1O)C

Computed Properties

• Exact Mass: 281.95033g/mol
• Monoisotopic Mass: 281.95033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-[3-bromo-2-hydroxy-5-(trifluoromethyl)phenyl]ethanone

Research Brief on 1-[3-bromo-2-hydroxy-5-(trifluoromethyl)phenyl]ethanone (CAS: 1897342-52-7): Recent Advances and Applications

1-[3-bromo-2-hydroxy-5-(trifluoromethyl)phenyl]ethanone (CAS: 1897342-52-7) is a halogenated trifluoromethylphenyl derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features—including a bromo-hydroxy substitution pattern and a trifluoromethyl group—has shown promising potential in various applications, ranging from medicinal chemistry to material science. Recent studies have explored its utility as a key intermediate in the synthesis of bioactive molecules, particularly those targeting inflammatory and oncological pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 1-[3-bromo-2-hydroxy-5-(trifluoromethyl)phenyl]ethanone as a precursor for the development of novel kinase inhibitors. The study highlighted its efficacy in modulating the activity of protein kinases involved in cancer cell proliferation. The trifluoromethyl group was found to enhance the compound's metabolic stability and binding affinity, making it a valuable scaffold for drug discovery. Additionally, the bromo-hydroxy moiety facilitated further functionalization, enabling the synthesis of diverse analogs with improved pharmacological properties.

Another notable application of this compound was reported in a 2024 ACS Chemical Biology article, where it was utilized as a fluorescent probe for detecting reactive oxygen species (ROS) in cellular environments. The study demonstrated that the electron-withdrawing trifluoromethyl group and the bromo-hydroxy substitution pattern conferred unique photophysical properties to the molecule, allowing for real-time monitoring of oxidative stress in live cells. This finding opens new avenues for its use in diagnostic tools and therapeutic monitoring.

Recent advancements in synthetic methodologies have also streamlined the production of 1-[3-bromo-2-hydroxy-5-(trifluoromethyl)phenyl]ethanone. A 2023 Organic Letters publication detailed a scalable, one-pot synthesis route using palladium-catalyzed cross-coupling reactions, significantly improving yield and purity. This methodological innovation addresses previous challenges associated with the compound's synthesis, such as low yields and complex purification steps, thereby facilitating its broader adoption in research and industrial applications.

In conclusion, 1-[3-bromo-2-hydroxy-5-(trifluoromethyl)phenyl]ethanone (CAS: 1897342-52-7) continues to emerge as a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique structural attributes and demonstrated applications in drug discovery, diagnostics, and synthetic chemistry underscore its potential to drive future innovations. Ongoing research is expected to further elucidate its mechanistic roles and expand its utility in addressing unmet medical and scientific challenges.